Cas no 65464-10-0 (1-Propylpiperazin-2-one)

• Product name: 1-Propylpiperazin-2-one
• CAS No: 65464-10-0
• MF: C₇H₁₄N₂O
• MW: 142.19886
• MDL: MFCD14707896
• CID: 1071633
• PubChem ID: 26365944

1-Propylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Propylpiperazin-2-one
• 1-propyl-2-Piperazinone
• 1-PROPYL-2-PIPERAZINONE XHCL H2O
• MFCD14707896
• 65464-10-0
• LS-06961
• AKOS000351378
• A1-09726
• 2-piperazinone, 1-propyl-
• SB12577
• ALBB-022393
• DA-29081
• SCHEMBL1583740
• CS-0183637

• MDL： MFCD14707896
• Inchi： InChI=1S/C7H14N2O/c1-2-4-9-5-3-8-6-7(9)10/h8H,2-6H2,1H3
• InChI Key： TUJPZNOIDMQOSD-UHFFFAOYSA-N
• SMILES： CCCN1CCNCC1=O

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives